3-Cyclopropoxy-2-methylpyridin-4-amine

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-methylpyridin-4-amine
• InChI: InChI=1S/C9H12N2O/c1-6-9(12-7-2-3-7)8(10)4-5-11-6/h4-5,7H,2-3H2,1H3,(H2,10,11)
• InChI Key: YMFUZMTUHJUGRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1OC2CC2)N

Description

3-Cyclopropoxy-2-methylpyridin-4-amine is a pyridine derivative featuring a cyclopropoxy group at the 3-position, a methyl group at the 2-position, and an amine group at the 4-position of the pyridine ring. Pyridine derivatives are critical in medicinal chemistry due to their bioisosteric properties and ability to modulate pharmacokinetics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-2-methylpyridin-4-amine typically involves the Suzuki cross-coupling reaction. This reaction is catalyzed by palladium and involves the coupling of 5-bromo-2-methylpyridin-3-amine with cyclopropylboronic acid. The reaction is carried out under mild conditions, often in the presence of a base such as potassium carbonate, and in a solvent like tetrahydrofuran (THF) or dimethylformamide (DMF) .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. The reaction conditions are optimized to ensure high purity and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-methylpyridin-4-amine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can undergo nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines, thiols, and alcohols can be used under basic conditions.

Major Products Formed

Oxidation: Formation of N-oxides.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of various substituted pyridine derivatives.

Scientific Research Applications

3-Cyclopropoxy-2-methylpyridin-4-amine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anti-cancer activities.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-methylpyridin-4-amine involves its interaction with specific molecular targets. It can act as a ligand, binding to proteins or enzymes and modulating their activity. The pathways involved may include inhibition of specific enzymes or receptors, leading to desired biological effects such as anti-inflammatory or anti-cancer activities .

Comparison with Similar Compounds

4-Methyl-3-nitropyridin-2-amine

• Structure : Pyridine ring with a nitro group at C3, methyl at C4, and amine at C2 .
• Applications: Nitropyridines are often intermediates in agrochemicals or dyes, whereas cyclopropoxy-substituted pyridines are more common in pharmaceuticals due to metabolic stability .

Property	3-Cyclopropoxy-2-methylpyridin-4-amine	4-Methyl-3-nitropyridin-2-amine
Core Structure	Pyridine	Pyridine
C2 Substituent	Methyl	Amine
C3 Substituent	Cyclopropoxy	Nitro
C4 Substituent	Amine	Methyl
Electronic Effects	Electron-donating (cyclopropoxy)	Electron-withdrawing (nitro)

N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine

• Structure : Pyrazole ring with a cyclopropylamine group at C4, methyl at C3, and pyridin-3-yl at C1 .
• Key Differences: Heterocycle: Pyrazole vs. pyridine core. Pyrazoles often enhance binding to metal ions or hydrogen-bond donors. Physical Properties: Melting point 104–107°C (reported for this compound) suggests higher crystallinity compared to the target compound, which lacks reported data .

1-Cyclopropylpyrrolidin-3-amine

• Structure : Pyrrolidine ring with a cyclopropyl group and amine at C3 .
• Key Differences :
  • Ring Saturation : Pyrrolidine (saturated) vs. pyridine (aromatic). Saturation increases flexibility and basicity.
  • Applications : Pyrrolidine derivatives are common in CNS drugs; pyridines are more prevalent in kinase inhibitors .

2-Chloro-6-methylpyrimidine-4-carboxylic Acid

• Structure : Pyrimidine ring with chloro and methyl groups, plus a carboxylic acid .
• Key Differences :
  • Core Heterocycle : Pyrimidine (6-membered, two nitrogens) vs. pyridine (6-membered, one nitrogen). Pyrimidines are foundational in nucleobase chemistry.
  • Functionality : Carboxylic acid enables salt formation, unlike the amine in the target compound .